Cas no 27489-27-6 ((2-Nitrophenyl)sulfonylacetic acid)

• Product Name: (2-Nitrophenyl)sulfonylacetic acid
• CAS No: 27489-27-6
• MF: C₈H₇NO₆S
• MW: 245.209281206131
• CID: 237751
• PubChem ID: 726917
• Update Time: 2025-11-01

(2-Nitrophenyl)sulfonylacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-nitrophenyl)sulfonyl]-
• 2-(2-nitrophenyl)sulfonylacetic acid
• (2-Nitrophenyl)sulfonylacetic acid

• Inchi： 1S/C8H7NO6S/c10-8(11)5-16(14,15)7-4-2-1-3-6(7)9(12)13/h1-4H,5H2,(H,10,11)
• InChI Key： MWXQLKQDSAWKFW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on (2-Nitrophenyl)sulfonylacetic acid

Introduction to (2-Nitrophenyl)sulfonylacetic Acid (CAS No. 27489-27-6)

(2-Nitrophenyl)sulfonylacetic acid, with the chemical identifier CAS No. 27489-27-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its nitro and sulfonyl functional groups, has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and biomolecular interactions. The unique structural properties of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong> nitro group attached to the phenyl ring imparts distinct reactivity, enabling a range of chemical transformations that are pivotal in medicinal chemistry. This reactivity is particularly useful in the development of novel therapeutic agents where precise molecular modifications are required. Additionally, the< strong> sulfonylacetic acid moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation in drug formulation.

In recent years, there has been a surge in research focused on harnessing the potential of< strong> (2-Nitrophenyl)sulfonylacetic acid in the development of targeted therapies. One notable area of interest is its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The nitro group's ability to participate in redox reactions has been exploited to develop prodrugs that release active therapeutic agents under specific physiological conditions.

Moreover, studies have highlighted the compound's utility in designing molecular probes for biological assays. The< strong> sulfonylacetic acid group facilitates interactions with biological targets, making this compound a valuable tool for researchers studying enzyme mechanisms and receptor binding. Recent advancements in computational chemistry have further enhanced the understanding of how< strong> (2-Nitrophenyl)sulfonylacetic acid interacts with biological systems, paving the way for more efficient drug design strategies.

The pharmaceutical industry has also shown interest in< strong> (2-Nitrophenyl)sulfonylacetic acid for its potential as a chiral auxiliary in asymmetric synthesis. The presence of the nitro group allows for selective modifications that can induce stereoselectivity, a crucial factor in developing enantiomerically pure drugs with improved efficacy and reduced side effects. This capability is particularly relevant in the context of modern drug discovery, where specificity and selectivity are paramount.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties conferred by the< strong> nitro group make< strong> (2-Nitrophenyl)sulfonylacetic acid a promising candidate for use in organic electronics and conductive polymers. Researchers are exploring its potential as a building block for developing new materials with enhanced optical and electronic characteristics.

The synthesis of< strong> (2-Nitrophenyl)sulfonylacetic acid has been optimized through various methodologies, including nucleophilic aromatic substitution and sulfonylation reactions. These synthetic routes have been refined to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Advances in green chemistry have also influenced these synthetic processes, with efforts focused on minimizing waste and reducing environmental impact.

The biological activity of< strong> (2-Nitrophenyl)sulfonylacetic acid has been extensively studied, revealing its potential as an anti-inflammatory agent and a modulator of immune responses. Preclinical studies have demonstrated its ability to inhibit key pathways involved in inflammation, making it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings have sparked interest from academic institutions and pharmaceutical companies alike.

The future prospects for< strong> (2-Nitrophenyl)sulfonylacetic acid warrant continued investigation into its multifaceted applications. As our understanding of molecular interactions grows, so too does the potential for this compound to contribute to advancements in medicine and materials science. Collaborative efforts between chemists, biologists, and engineers will be essential in realizing this potential fully.